Cas no 2228419-76-7 (methyl 4-(1-{(tert-butoxy)carbonylamino}-2-oxoethyl)benzoate)

• Product Name: methyl 4-(1-{(tert-butoxy)carbonylamino}-2-oxoethyl)benzoate
• CAS No: 2228419-76-7
• MF: C₁₅H₁₉NO₅
• MW: 293.315064668655
• CID: 5937527
• PubChem ID: 165777511
• Update Time: 2025-06-08

methyl 4-(1-{(tert-butoxy)carbonylamino}-2-oxoethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-(1-{(tert-butoxy)carbonylamino}-2-oxoethyl)benzoate
• EN300-1875389
• 2228419-76-7
• methyl 4-(1-{[(tert-butoxy)carbonyl]amino}-2-oxoethyl)benzoate

• Inchi： 1S/C15H19NO5/c1-15(2,3)21-14(19)16-12(9-17)10-5-7-11(8-6-10)13(18)20-4/h5-9,12H,1-4H3,(H,16,19)
• InChI Key： DZLQOFLKQBLKGJ-UHFFFAOYSA-N
• SMILES： O(C(NC(C=O)C1C=CC(C(=O)OC)=CC=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 293.12632271g/mol
• Monoisotopic Mass: 293.12632271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 380
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 81.7Ų

Additional information on methyl 4-(1-{(tert-butoxy)carbonylamino}-2-oxoethyl)benzoate

Professional Introduction to Methyl 4-(1-{(tert-butoxy)carbonylamino}-2-oxoethyl)benzoate (CAS No. 2228419-76-7)

Methyl 4-(1-{(tert-butoxy)carbonylamino}-2-oxoethyl)benzoate, with the CAS number 2228419-76-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound, featuring a complex structure, plays a crucial role in the synthesis of various pharmacologically active molecules. Its unique chemical properties make it a valuable intermediate in the development of novel therapeutic agents.

The molecular structure of Methyl 4-(1-{(tert-butoxy)carbonylamino}-2-oxoethyl)benzoate consists of a benzoate core substituted with a (tert-butoxy)carbonylamino group and an ethyl ester moiety. This arrangement imparts distinct reactivity and functionality, making it a versatile building block for medicinal chemists. The presence of the (tert-butoxy)carbonylamino group, in particular, enhances the stability of the compound during synthetic processes, facilitating its use in multi-step reactions.

In recent years, there has been growing interest in the development of new drugs targeting neurological disorders. Methyl 4-(1-{(tert-butoxy)carbonylamino}-2-oxoethyl)benzoate has been explored as a precursor in the synthesis of potential neuroprotective agents. Studies have shown that derivatives of this compound exhibit promising activities in models of neurodegeneration, suggesting its potential utility in addressing conditions such as Alzheimer's disease and Parkinson's disease. The benzoate moiety, known for its ability to cross the blood-brain barrier, further enhances its suitability for neurological applications.

Furthermore, the compound's structural features make it an attractive candidate for developing inhibitors of enzymes involved in inflammatory pathways. Research indicates that Methyl 4-(1-{(tert-butoxy)carbonylamino}-2-oxoethyl)benzoate and its derivatives can modulate the activity of key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). These enzymes are pivotal in the production of pro-inflammatory mediators, and their inhibition has been linked to reduced inflammation and associated symptoms. This makes the compound a promising candidate for therapeutic applications in chronic inflammatory diseases.

The synthesis of Methyl 4-(1-{(tert-butoxy)carbonylamino}-2-oxoethyl)benzoate involves multiple steps, each requiring precise control to ensure high yield and purity. The (tert-butoxy)carbonylamino group is typically introduced through a reaction with an amine derivative under controlled conditions. Subsequent functionalization with an ethyl ester group completes the synthesis. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to improve efficiency and minimize byproduct formation.

Recent advancements in computational chemistry have also played a significant role in optimizing the synthesis of Methyl 4-(1-{(tert-butoxy)carbonylamino}-2-oxoethyl)benzoate. Molecular modeling studies have helped identify optimal reaction conditions and predict the outcomes of different synthetic pathways. These computational tools are invaluable for reducing experimental trial-and-error and accelerating the development process.

In addition to its pharmaceutical applications, Methyl 4-(1-{(tert-butoxy)carbonylamino}-2-oxoethyl)benzoate has potential uses in agrochemical research. Its structural complexity allows for modifications that could lead to the development of novel pesticides or herbicides. By exploring different derivatives, researchers aim to identify compounds that can effectively protect crops while minimizing environmental impact.

The safety profile of Methyl 4-(1-{(tert-butoxy)carbonylamino}-2-oxoethyl)benzoate is another critical aspect that has been thoroughly investigated. Preliminary toxicology studies suggest that the compound is well-tolerated at moderate doses, making it suitable for further development into therapeutic agents. However, comprehensive safety evaluations are still ongoing to ensure its long-term viability in medical applications.

As research continues to uncover new applications for Methyl 4-(1-{(tert-butoxy)carbonylamino}-2-oxoethyl)benzoate, collaborations between academic institutions and pharmaceutical companies are becoming increasingly important. These partnerships facilitate the exchange of knowledge and resources, accelerating the translation of laboratory findings into clinical applications. The compound's multifaceted potential positions it as a cornerstone in modern drug discovery efforts.

In conclusion, Methyl 4-(1-{(tert-butoxy)carbonylamino}-2-oxoethyl)benzoate (CAS No. 2228419-76-7) is a highly versatile compound with significant implications in pharmaceutical chemistry and biochemistry. Its unique structure and reactivity make it an invaluable intermediate in drug development, particularly for neurological and anti-inflammatory applications. With ongoing research and collaborative efforts, this compound is poised to play a crucial role in addressing some of today's most pressing medical challenges.